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Compound of Interest

Compound Name:
Octadecyltrimethylammonium

bromide

Cat. No.: B072188 Get Quote

An In-depth Technical Guide to the Physical Properties of Octadecyltrimethylammonium
Bromide (OTAB)

Introduction
Octadecyltrimethylammonium bromide (OTAB), also known as stearyltrimethylammonium

bromide (STAB), is a cationic surfactant belonging to the quaternary ammonium salt family.[1]

[2] Its chemical formula is C21H46BrN.[1][2] This amphiphilic molecule consists of a long

hydrophobic octadecyl (C18) tail and a hydrophilic trimethylammonium head group. This

structure allows OTAB to adsorb at interfaces and self-assemble in solution, making it a

versatile compound with applications in various fields, including as a surfactant, emulsifier,

stabilizer, and in the synthesis of nanoparticles.[3][4] It also exhibits biological activity, acting as

an inhibitor of the GTPase enzyme dynamin and showing antibacterial properties against

Staphylococcus aureus.[5][6]

General Physical Properties
Octadecyltrimethylammonium bromide typically presents as a white to off-white or yellowish

crystalline solid or powder at room temperature.[1][2][3] It is known to be hygroscopic, meaning

it readily absorbs moisture from the atmosphere.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b072188?utm_src=pdf-interest
https://www.benchchem.com/product/b072188?utm_src=pdf-body
https://www.benchchem.com/product/b072188?utm_src=pdf-body
https://www.benchchem.com/product/b072188?utm_src=pdf-body
https://www.chembk.com/en/chem/OCTADECYLTRIMETHYLAMMONIUM%20BROMIDE
https://wap.guidechem.com/encyclopedia/octadecyltrimethylammonium-bro-dic7929.html
https://www.chembk.com/en/chem/OCTADECYLTRIMETHYLAMMONIUM%20BROMIDE
https://wap.guidechem.com/encyclopedia/octadecyltrimethylammonium-bro-dic7929.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9402472.htm
https://www.chemimpex.com/products/27631
https://www.chemsrc.com/en/cas/1120-02-1_1189821.html
https://pubmed.ncbi.nlm.nih.gov/17702890/
https://www.benchchem.com/product/b072188?utm_src=pdf-body
https://www.chembk.com/en/chem/OCTADECYLTRIMETHYLAMMONIUM%20BROMIDE
https://wap.guidechem.com/encyclopedia/octadecyltrimethylammonium-bro-dic7929.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9402472.htm
https://www.chembk.com/en/chem/OCTADECYLTRIMETHYLAMMONIUM%20BROMIDE
https://wap.guidechem.com/encyclopedia/octadecyltrimethylammonium-bro-dic7929.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C21H46BrN [1][2][5]

Molar Mass 392.5 g/mol [1][5]

Appearance
White to off-white or yellowish

crystalline solid/powder
[1][2][3]

Melting Point ~250 °C (decomposes) [1][5]

Freezing Point 32 °C [1]

Water Solubility Soluble [1][2][5]

Stability

Stable, but hygroscopic.

Incompatible with strong

oxidizing agents.

[1][5]

Physicochemical Properties in Aqueous Solution
The behavior of OTAB in aqueous solutions is central to its applications. Key parameters

include its ability to lower surface tension and to form micelles above a certain concentration.
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Property Value Conditions Source(s)

Critical Micelle

Concentration (CMC)
0.33 mM In water [5]

Varies with

temperature and

presence of co-

solvents

313.15 K, with/without

short-chain alcohols
[7]

Surface Tension

(0.1% solution)
34 x 10⁻³ N/m 20 °C [8]

HLB (Hydrophile-

Lipophile Balance)

Value

15.7 - 15.8 [1][8]

Krafft Point

Temperature-

dependent, influenced

by counterions

Aqueous solution [9][10][11]

Micellization and Interfacial Adsorption
As a surfactant, OTAB molecules initially adsorb at the air-water interface when dissolved in

water. As the concentration increases, the interface becomes saturated, and the surfactant

molecules begin to self-assemble in the bulk solution to form spherical aggregates known as

micelles. This process, known as micellization, occurs above a specific concentration called the

Critical Micelle Concentration (CMC).[12]
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Diagram of Micelle Formation Process
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Caption: Surfactant monomers self-assemble into micelles above the CMC.

The formation of micelles leads to a distinct change in the physicochemical properties of the

solution, such as surface tension and conductivity, which remain relatively constant above the

CMC.[12][13]

Experimental Protocols
Determination of Critical Micelle Concentration (CMC)
The CMC is a fundamental property of a surfactant and can be determined by monitoring a

physical property of the surfactant solution as a function of its concentration.[13] The

concentration at which an abrupt change in the property is observed corresponds to the CMC.

a) Surface Tensiometry Method

This is one of the most common methods for CMC determination.[13][14]
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Principle: The surface tension of a liquid decreases with the addition of a surfactant up to the

CMC. Beyond the CMC, the surface tension remains relatively constant because additional

surfactant molecules form micelles in the bulk solution rather than accumulating at the

interface.[12][13]

Apparatus: A tensiometer (using methods like the du Noüy ring, Wilhelmy plate, or pendant

drop) is required.[15][16]

Procedure:

Prepare a series of aqueous solutions of OTAB with varying concentrations.

Measure the surface tension of each solution using the tensiometer at a constant

temperature.[15]

Plot the surface tension as a function of the logarithm of the OTAB concentration.

The point of inflection or the intersection of the two linear portions of the plot indicates the

CMC.[13]

b) Conductometry Method

This method is suitable for ionic surfactants like OTAB.

Principle: The conductivity of an ionic surfactant solution increases with concentration. Below

the CMC, both the surfactant monomers and their counter-ions contribute to the conductivity.

Above the CMC, newly added surfactant molecules form micelles, which are larger and less

mobile charge carriers. This results in a change in the slope of the conductivity versus

concentration plot.[17][18]

Apparatus: A conductometer.

Procedure:

Prepare a stock solution of OTAB in deionized water.

Measure the conductivity of a known volume of deionized water.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://en.wikipedia.org/wiki/Critical_micelle_concentration
https://journals.stmjournals.com/jopc/article=2025/view=223140/
https://commons.erau.edu/cgi/viewcontent.cgi?article=1022&context=beyond
https://www.tegewa.de/wp-content/uploads/2023/11/Determination-of-Surface-Tension-of-Surfactant-Solutions-from-a-Regulatory-Perspective.pdf
https://commons.erau.edu/cgi/viewcontent.cgi?article=1022&context=beyond
https://journals.stmjournals.com/jopc/article=2025/view=223140/
https://eacademic.ju.edu.jo/M.Gharaibeh/Shared%20Documents/346/Determination%20of%20the%20critical%20micelle%20concentration.pdf
https://justagriculture.in/files/newsletter/2023/march/32.%20Method%20for%20Measurement%20of%20Critical%20Micelle%20Concentration.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Make successive additions of the OTAB stock solution to the water, measuring the

conductivity after each addition.[17]

Plot the specific conductivity against the surfactant concentration.

The CMC is determined from the point of intersection of the two straight lines

corresponding to the regions below and above the CMC.

Workflow for CMC Determination by Tensiometry
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Caption: Experimental workflow for determining the CMC using tensiometry.

Determination of Solubility
The solubility of a surfactant is a crucial parameter for its application.
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Principle: The solubility can be determined by preparing saturated solutions and quantifying

the concentration of the dissolved surfactant. For surfactants, solubility can be complex and

is often characterized by the Krafft point, the temperature at which the solubility of the

surfactant equals its CMC.[10][11] Below the Krafft point, the solubility is limited.[9]

Procedure (General Method):

Add an excess amount of OTAB to a known volume of deionized water in a container.

Agitate the mixture at a constant temperature for a sufficient time to reach equilibrium

(e.g., 24 hours).

Allow any undissolved solid to settle.

Carefully withdraw a known volume of the supernatant.

Determine the concentration of OTAB in the supernatant using an appropriate analytical

technique, such as titration or spectroscopy. This concentration represents the solubility at

that temperature.

Repeat at different temperatures to determine the Krafft point.

Conclusion
Octadecyltrimethylammonium bromide is a cationic surfactant with well-defined physical

and chemical properties that underpin its wide range of applications. Its behavior in aqueous

solution, particularly its critical micelle concentration and ability to reduce surface tension, are

key performance indicators. The experimental protocols outlined provide standardized methods

for characterizing these essential properties, which is crucial for researchers and professionals

in drug development and material science who utilize this versatile compound.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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